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Compound of Interest

Compound Name: WJM-715

Cat. No.: B12368346 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of TAK-715's Performance Against Alternative Kinase Inhibitors, Supported by Experimental

Data.

The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a critical regulator of

inflammatory responses, making it a key therapeutic target for a range of diseases. TAK-715 is

a potent and selective inhibitor of p38α MAPK. This guide provides a detailed comparison of

TAK-715 with other notable p38 MAPK inhibitors, including VX-745, SB203580, and SCIO-469,

presenting quantitative data, detailed experimental methodologies, and visual representations

of the underlying biological pathways and experimental workflows.

Data Presentation: Comparative Inhibitory Activity
The inhibitory potency and selectivity of TAK-715 and its comparators were assessed against a

panel of protein kinases. The half-maximal inhibitory concentration (IC50) values, which

represent the concentration of an inhibitor required to reduce the activity of an enzyme by half,

are summarized in the table below. Lower IC50 values indicate greater potency.
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Kinase Target
TAK-715 IC50
(nM)

VX-745 IC50
(nM)

SB203580 IC50
(nM)

SCIO-469 IC50
(nM)

p38α (MAPK14) 7.1[1] 10[2][3] 50 9[4][5][6]

p38β (MAPK11) 200[7] 220[2][3] 500 ~90[4][6]

p38γ (MAPK12) >10,000[8] >20,000[8] - -

p38δ (MAPK13) >10,000[8] - - -

JNK1 >10,000[1][8]
>1000-fold

selectivity
-

>2000-fold

selectivity

ERK1 >10,000[1][8]
>1000-fold

selectivity
-

>2000-fold

selectivity

IKKβ >10,000[1][8] - - -

MEKK1 >10,000[1][8] - - -

TAK1 >10,000[1][8] - - -

LCK - -
>100-500-fold

selectivity
-

GSK-3β - -
>100-500-fold

selectivity
-

PKBα - -
>100-500-fold

selectivity
-

Note: "-"

indicates data

not readily

available.

Signaling Pathway and Experimental Workflow
Visualizations
To visually represent the biological context and experimental procedures, the following

diagrams were generated using Graphviz.
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Radiometric Kinase Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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